Cas no 1286711-93-0 (1-{4-6-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one)

• Product Name: 1-{4-6-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• CAS No: 1286711-93-0
• MF: C₁₆H₂₁N₇O₂
• MW: 343.383641958237
• CID: 6578218
• PubChem ID: 52907245
• Update Time: 2025-10-28

1-{4-6-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• 1-[4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]-2-pyrimidin-2-yloxyethanone
• 1-(4-(6-(dimethylamino)pyridazin-3-yl)piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethanone
• AKOS024525881
• VU0526643-1
• F5868-0254
• 1286711-93-0
• 1-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one

• Inchi： 1S/C16H21N7O2/c1-21(2)13-4-5-14(20-19-13)22-8-10-23(11-9-22)15(24)12-25-16-17-6-3-7-18-16/h3-7H,8-12H2,1-2H3
• InChI Key： FIGHQHMLHRPTFT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NN=C(N(C)C)C=C2)CC1)COC1=NC=CC=N1

Computed Properties

• Exact Mass: 343.17567294g/mol
• Monoisotopic Mass: 343.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.6Ų

Additional information on 1-{4-6-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one

1-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one: A Comprehensive Overview

1-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one, also known by its CAS number 1286711-93-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines several heterocyclic rings, including a pyridazine, piperazine, and pyrimidine moiety, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodology have enabled chemists to optimize the production process, making it more efficient and scalable for potential large-scale manufacturing. The incorporation of the dimethylamino group within the pyridazine ring introduces significant electronic effects, enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Recent studies have focused on the pharmacokinetic properties of 1-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one. Researchers have demonstrated that the compound exhibits favorable absorption and distribution profiles in preclinical models, suggesting its potential as a orally bioavailable drug candidate. Additionally, its metabolic stability has been evaluated, revealing that the compound undergoes minimal first-pass metabolism, which is a desirable trait for systemic drug delivery.

The biological activity of this compound has been extensively studied in various disease models. Notably, it has shown potent inhibitory activity against several kinases involved in oncogenic signaling pathways. For instance, preclinical data indicate that the compound effectively suppresses the activity of Src kinase, a key player in cancer cell proliferation and metastasis. Furthermore, its ability to modulate other signaling molecules such as PI3K/AKT/mTOR pathways has been documented, highlighting its potential as a multi-targeted therapeutic agent.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of CAS 1286711-93-0. Molecular docking studies have revealed that the compound binds with high affinity to specific pockets within target proteins, rationalizing its observed biological activity. These insights have guided further optimization efforts aimed at improving potency and selectivity while minimizing off-target effects.

In terms of structural analysis, the compound's three-dimensional conformation plays a critical role in its binding affinity and selectivity. The presence of multiple hydrogen bonding donors and acceptors within its structure facilitates strong interactions with biological targets. Moreover, the steric arrangement of substituents around the piperazine ring has been shown to influence both binding kinetics and pharmacokinetic properties.

The development of analogs based on this compound has also been an active area of research. By modifying specific functional groups or altering the substitution pattern on the heterocyclic rings, scientists aim to enhance efficacy while reducing potential toxicities. For example, substituting the dimethylamino group with alternative alkyl chains or electron-withdrawing groups has been explored to modulate pharmacokinetic profiles without compromising biological activity.

In conclusion, 1-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-one, with CAS number 1286711930, represents a promising lead compound in drug discovery. Its unique chemical structure, coupled with favorable pharmacokinetic properties and potent biological activity, positions it as a strong candidate for further development in therapeutic areas such as oncology and inflammatory diseases. Continued research into its mechanism of action, optimization strategies, and clinical translation will undoubtedly shed further light on its potential as a novel therapeutic agent.